Cas no 78584-07-3 (2-Benzothiazolamine,4-(2-methoxyethoxy)-(9CI))

• Product Name: 2-Benzothiazolamine,4-(2-methoxyethoxy)-(9CI)
• CAS No: 78584-07-3
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 553359
• Update Time: 2023-03-29

2-Benzothiazolamine,4-(2-methoxyethoxy)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,4-(2-methoxyethoxy)-
• 2-Benzothiazolamine,4-(2-methoxyethoxy)-(9CI)

• Inchi： 1S/C10H12N2O2S/c1-13-5-6-14-7-3-2-4-8-9(7)12-10(11)15-8/h2-4H,5-6H2,1H3,(H2,11,12)
• InChI Key： PGLFQTKONIETGE-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(OCCOC)=C2N=C1N

Computed Properties

• Exact Mass: 224.062
• Monoisotopic Mass: 224.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6A^2